Cas no 2137574-66-2 (5-bromo-6-ethyl-2-(methoxymethyl)-7-methyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-6-ethyl-2-(methoxymethyl)-7-methyl-1,2,4triazolo1,5-apyridine
• CAS No: 2137574-66-2
• MF: C₁₁H₁₄BrN₃O
• MW: 284.152361392975
• CID: 6075564
• PubChem ID: 165482598
• Update Time: 2025-05-26

5-bromo-6-ethyl-2-(methoxymethyl)-7-methyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-ethyl-2-(methoxymethyl)-7-methyl-1,2,4triazolo1,5-apyridine
• EN300-1104610
• 2137574-66-2
• 5-bromo-6-ethyl-2-(methoxymethyl)-7-methyl-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C11H14BrN3O/c1-4-8-7(2)5-10-13-9(6-16-3)14-15(10)11(8)12/h5H,4,6H2,1-3H3
• InChI Key： PTUPWNOKMKXQBL-UHFFFAOYSA-N
• SMILES： BrC1=C(CC)C(C)=CC2=NC(COC)=NN21

Computed Properties

• Exact Mass: 283.03202g/mol
• Monoisotopic Mass: 283.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.4Ų

Additional information on 5-bromo-6-ethyl-2-(methoxymethyl)-7-methyl-1,2,4triazolo1,5-apyridine

Comprehensive Overview of 5-bromo-6-ethyl-2-(methoxymethyl)-7-methyl-1,2,4triazolo1,5-apyridine (CAS No. 2137574-66-2)

The compound 5-bromo-6-ethyl-2-(methoxymethyl)-7-methyl-1,2,4triazolo1,5-apyridine (CAS No. 2137574-66-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the triazolo and pyridine rings, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery and sustainable agriculture.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology and infectious diseases. 5-bromo-6-ethyl-2-(methoxymethyl)-7-methyl-1,2,4triazolo1,5-apyridine fits into this paradigm due to its modular structure, which allows for structure-activity relationship (SAR) optimization. Its bromine and methoxymethyl substituents enhance its binding affinity to biological targets, a feature frequently explored in fragment-based drug design.

From a synthetic chemistry perspective, this compound exemplifies advancements in cascade reactions and green chemistry protocols. The incorporation of ethyl and methyl groups at specific positions improves its metabolic stability, a critical factor in drug-likeness assessments. Laboratories focusing on high-throughput screening often include derivatives of this scaffold to identify hits for neglected tropical diseases or antibiotic resistance challenges.

Environmental and regulatory considerations are also pivotal. The compound’s low ecotoxicity profile, inferred from its structural analogs, makes it a viable candidate for sustainable agrochemicals. This aligns with the global push for green pesticides and biodegradable solutions, addressing concerns about soil and water contamination. Researchers are investigating its potential as a plant growth regulator or herbicide with minimal off-target effects.

Analytical characterization of CAS No. 2137574-66-2 typically involves HPLC-MS and NMR spectroscopy, techniques central to modern quality control in chemical manufacturing. Its stability under various pH conditions and thermal gradients is a subject of ongoing studies, particularly for formulation scientists working on oral bioavailability enhancement.

In the context of intellectual property, patents covering derivatives of this compound highlight its commercial viability. Companies investing in preclinical development often leverage its scaffold to create patentable analogs, ensuring market exclusivity. This strategy is crucial in competitive sectors like oncology and antiviral therapeutics.

Future directions for 5-bromo-6-ethyl-2-(methoxymethyl)-7-methyl-1,2,4triazolo1,5-apyridine include exploring its synergistic effects with existing drugs and optimizing its delivery systems (e.g., nanoparticles). As the scientific community prioritizes translational research, this compound’s versatility positions it as a valuable asset in addressing unmet medical and agricultural needs.